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Compound of Interest

Compound Name: Glyphosate-13C

Cat. No.: B1443634

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the isotopically labeled compound,
Glyphosate-13C. The focus is on its fundamental chemical identifiers and properties,
presented in a clear and accessible format for research and development applications.

Core Compound Identification

Glyphosate-13C is a stable isotope-labeled version of Glyphosate, a widely used broad-
spectrum systemic herbicide. The incorporation of a Carbon-13 isotope makes it an invaluable
internal standard for quantitative analysis by mass spectrometry, particularly in environmental
monitoring and residue analysis.

Quantitative Data Summary

The key chemical identifiers and physical properties for Glyphosate-13C are summarized in
the table below. This data is essential for substance registration, analytical method
development, and accurate quantification.
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Property Value Source
CAS Number 287399-31-9 [1][21[3]
Molecular Weight 170.07 g/mol [1][2]
Molecular Formula C213CHsNOsP

N-(Phosphonomethyl)glycine-
2-13C,

Synonyms )
(Carboxymethylamino)methylp
hosphonic Acid-13C

Isotopic Purity >99 atom % 13C

Unlabeled CAS Number 1071-83-6

Experimental Protocols & Methodologies

The accurate determination of the properties of an isotopically labeled compound like
Glyphosate-13C relies on a combination of spectroscopic and spectrometric techniques.
Below is a generalized workflow for the characterization and verification of such a standard.

Verification of Molecular Weight via Mass Spectrometry

Objective: To confirm the molecular mass of Glyphosate-13C and verify the incorporation of
the 13C isotope.

e Instrumentation: High-Resolution Mass Spectrometer (e.g., Q-TOF, Orbitrap).
o Methodology:

o Adilute solution of the Glyphosate-13C standard is prepared in a suitable solvent (e.g.,
water/methanol).

o The solution is introduced into the mass spectrometer, typically using electrospray
ionization (ESI) in negative ion mode, which is suitable for acidic compounds like
glyphosate.
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o The instrument is scanned over a relevant mass-to-charge (m/z) range to detect the
deprotonated molecule [M-H]~.

o The high-resolution capabilities of the instrument allow for the determination of the exact
mass. The expected exact mass for C213CH7NOsP~ is calculated and compared against
the observed mass. The mass shift of +1 compared to the unlabeled glyphosate confirms
the presence of a single 13C atom.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR)

Objective: To confirm the molecular structure and pinpoint the location of the 3C label.
 Instrumentation: High-field NMR spectrometer (e.g., 400 MHz or higher).
e Methodology:
o The Glyphosate-13C sample is dissolved in a suitable deuterated solvent, such as Dz0.
o H NMR, 3C NMR, and 3P NMR spectra are acquired.

o In the 33C NMR spectrum, the signal corresponding to the labeled carbon will be
significantly enhanced.

o In the IH NMR spectrum, the protons attached to the 3C-labeled carbon will show
characteristic coupling (J-coupling), resulting in a splitting pattern that confirms the
position of the label.

The logical workflow for identifying and characterizing Glyphosate-13C is illustrated in the
diagram below.
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Diagram 1: Glyphosate-13C Identification Workflow
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Diagram 1: Glyphosate-13C Identification Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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